![molecular formula C14H13NO2S B7480539 N-(2,3-dihydro-1-benzofuran-5-ylmethyl)thiophene-2-carboxamide](/img/structure/B7480539.png)
N-(2,3-dihydro-1-benzofuran-5-ylmethyl)thiophene-2-carboxamide
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Overview
Description
N-(2,3-dihydro-1-benzofuran-5-ylmethyl)thiophene-2-carboxamide, also known as DBF, is a novel compound that has been the subject of scientific research due to its potential therapeutic applications. DBF is a small molecule that belongs to the class of benzofuran derivatives, which have been shown to possess a wide range of biological activities.
Scientific Research Applications
N-(2,3-dihydro-1-benzofuran-5-ylmethyl)thiophene-2-carboxamide has been studied for its potential therapeutic applications in various disease models, including cancer, inflammation, and neurodegeneration. In cancer research, this compound has been shown to inhibit the growth of several cancer cell lines, including breast, lung, and prostate cancer cells. Inflammation is a common factor in many diseases, and this compound has been found to possess anti-inflammatory properties by reducing the production of pro-inflammatory cytokines. In neurodegeneration research, this compound has been shown to protect neurons from oxidative stress and improve cognitive function in animal models of Alzheimer's disease.
Mechanism of Action
The mechanism of action of N-(2,3-dihydro-1-benzofuran-5-ylmethyl)thiophene-2-carboxamide is not fully understood, but it is believed to involve several pathways. In cancer cells, this compound has been shown to induce apoptosis by activating caspase-3 and caspase-9. Inflammation is mediated by the activation of nuclear factor-kappa B (NF-κB), and this compound has been found to inhibit the activation of NF-κB by blocking the phosphorylation of IκBα. In neurodegeneration, this compound has been shown to activate the Nrf2/ARE pathway, which leads to the upregulation of antioxidant enzymes and the reduction of oxidative stress.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in different disease models. In cancer cells, this compound has been found to inhibit cell proliferation, induce apoptosis, and decrease the expression of anti-apoptotic proteins. In inflammation, this compound has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α, IL-6, and IL-1β. In neurodegeneration, this compound has been shown to protect neurons from oxidative stress, reduce beta-amyloid accumulation, and improve cognitive function.
Advantages and Limitations for Lab Experiments
N-(2,3-dihydro-1-benzofuran-5-ylmethyl)thiophene-2-carboxamide has several advantages for lab experiments, including its small size, ease of synthesis, and low toxicity. This compound can be easily synthesized using simple chemical reactions, and its small size allows it to cross the blood-brain barrier, making it a potential therapeutic agent for neurodegenerative diseases. However, this compound also has some limitations, such as its poor solubility in water, which can affect its bioavailability and limit its use in some experiments.
Future Directions
For N-(2,3-dihydro-1-benzofuran-5-ylmethyl)thiophene-2-carboxamide research include its potential use as a therapeutic agent in various diseases and the exploration of its effects on other signaling pathways.
Synthesis Methods
The synthesis of N-(2,3-dihydro-1-benzofuran-5-ylmethyl)thiophene-2-carboxamide involves the reaction of 2-thiophenecarboxylic acid with 2,3-dihydro-1-benzofuran-5-carbaldehyde in the presence of a reducing agent. The resulting product is then converted into the carboxamide form using a coupling agent. The yield of this compound can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and solvent.
properties
IUPAC Name |
N-(2,3-dihydro-1-benzofuran-5-ylmethyl)thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO2S/c16-14(13-2-1-7-18-13)15-9-10-3-4-12-11(8-10)5-6-17-12/h1-4,7-8H,5-6,9H2,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHPGSFSTNGGSQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C1C=C(C=C2)CNC(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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